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Compound of Interest

Compound Name: 1-Hydroxypentan-3-one

Cat. No.: B13458335

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 1-Hydroxypentan-3-one. Adherence to these procedures is essential for
minimizing exposure risks and ensuring a safe laboratory environment for researchers,
scientists, and drug development professionals.

Chemical Identifier:

e |[UPAC Name: 1-hydroxypentan-3-one[1]
e Molecular Formula: CsH1002[1]

e CAS Number: 26574-26-5

Primary Hazards:

e Flammable liquid and vapor.[1]

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

o May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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Proper selection and use of PPE are paramount to minimizing exposure risks. The required
level of protection depends on the specific handling task, concentration, and quantity of 1-
Hydroxypentan-3-one being used.
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PPE Category

Recommended Equipment

Specifications and Usage
Notes

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield is recommended
when there is a significant

splash hazard.

Hand Protection

Chemical-resistant gloves.
Butyl rubber or specialized
ketone-resistant gloves (e.g.,
those with a PVA coating) are
recommended for prolonged

contact.

Nitrile gloves may be suitable
for incidental splash protection
but should be changed
immediately upon
contamination. Always inspect
gloves for degradation or
punctures before use. No
specific breakthrough time
data is available for 1-
Hydroxypentan-3-one;
selection should be based on
resistance to similar ketones
like MEK and acetone.[2][3][4]

Body Protection

Flame-retardant and
chemically impervious lab coat

or apron.

Clothing should be fully
buttoned. For larger quantities
or procedures with a higher
risk of splashes, disposable
coveralls should be worn over
the lab coat. Full-length pants
and closed-toe shoes are

mandatory.[5][6]

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical

fume hood.

If a fume hood is not available
or if exposure limits are likely
to be exceeded, a NIOSH-
approved respirator with an
organic vapor cartridge is
required. For emergencies or

high concentrations, a self-
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contained breathing apparatus

(SCBA) may be necessary.

Occupational Exposure Limits (OELS): There are no established Permissible Exposure Limits
(PEL) from OSHA or Recommended Exposure Limits (REL) from NIOSH specifically for 1-
Hydroxypentan-3-one. As a reference, the OELSs for the structurally similar compound 2-
Pentanone are:

e OSHA PEL: 200 ppm (700 mg/m3) as an 8-hour Time-Weighted Average (TWA).
e NIOSH REL: 150 ppm (530 mg/m3) as a 10-hour TWA.
e ACGIH TLV: 200 ppm TWA, 250 ppm STEL.[7][8]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 1-Hydroxypentan-3-one from preparation to
experimental use.

e Pre-Operational Checks:

o

Ventilation: Ensure the chemical fume hood is operational and certified.

o

PPE Inspection: Inspect all PPE for damage or contamination. Don fresh, appropriate
gloves.

o

Emergency Equipment: Confirm that a safety shower, eyewash station, and a Class B fire
extinguisher are accessible and unobstructed.

o

Spill Kit: Have a spill kit rated for flammable liquids readily available.

e Chemical Handling:

o Work Area: Conduct all work with 1-Hydroxypentan-3-one inside a certified chemical
fume hood.[6][9]
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o Grounding: For transfers between metal containers, especially for volumes greater than
five gallons, containers must be electrically bonded and grounded to prevent static
discharge.[9][10]

o Tools: Use non-sparking tools for all operations.[10]

o Dispensing: Dispense the chemical slowly and carefully to avoid splashing. Keep
containers tightly closed when not in use.[5]

o Heating: Avoid heating the chemical near open flames, sparks, or other ignition sources.[6]
[9] Use a heating mantle or water bath with temperature control.

e Post-Handling Procedures:

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and then soap and water.

o PPE Removal: Remove gloves and any contaminated PPE using the proper technique to
avoid skin contact. Dispose of them as hazardous waste.

o Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan: Step-by-Step Waste Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection:

o Collect all 1-Hydroxypentan-3-one waste, including contaminated materials (e.g., pipette
tips, paper towels), in a designated and clearly labeled hazardous waste container.[11][12]

o The container must be made of a material compatible with ketones and have a secure,
tight-fitting lid. The original container is often a good choice.[11]

o Do not mix ketone waste with incompatible chemicals. Check the Safety Data Sheet
(SDS) for specific incompatibilities.
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e Waste Storage:

o Store the hazardous waste container in a designated satellite accumulation area, which
should be a cool, dry, and well-ventilated location, such as a flammable storage cabinet.[5]
[13]

o The container must be kept closed except when adding waste.[13]

o Ensure the waste container is properly labeled with "Hazardous Waste," the full chemical
name, and the associated hazards (e.g., Flammable, Irritant).[13]

e Waste Disposal:
o Do not dispose of 1-Hydroxypentan-3-one down the drain or by evaporation.[11][12]

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
[11]

o Contaminated PPE should also be disposed of as hazardous waste.[12]

Visual Workflow for PPE Selection
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Caption: PPE selection workflow for handling 1-Hydroxypentan-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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